Cas no 2172588-40-6 (3-3-(hydroxymethyl)thian-3-yloxetan-3-ol)

• Product Name: 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol
• CAS No: 2172588-40-6
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 5777851
• PubChem ID: 165841261
• Update Time: 2025-10-30

3-3-(hydroxymethyl)thian-3-yloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2172588-40-6
• 3-[3-(hydroxymethyl)thian-3-yl]oxetan-3-ol
• EN300-1642962
• 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol

• Inchi： 1S/C9H16O3S/c10-4-8(2-1-3-13-7-8)9(11)5-12-6-9/h10-11H,1-7H2
• InChI Key： JKFPDCJZKMDDFV-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(COC1)O

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75Ų

Additional information on 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol

Introduction to 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol (CAS No. 2172588-40-6)

3-3-(hydroxymethyl)thian-3-yloxetan-3-ol, with the CAS number 2172588-40-6, is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique thian and oxetan moieties, which confer it with a range of interesting chemical and biological properties. The structural complexity of 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol makes it a valuable candidate for various applications, including drug development and materials science.

The chemical structure of 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol consists of a thian ring (a four-membered sulfur-containing ring) and an oxetan ring (a four-membered oxygen-containing ring). The presence of these heterocyclic rings, along with the hydroxymethyl group, imparts the compound with high stability and reactivity. These features are crucial for its potential use in the synthesis of more complex molecules and as a building block in the development of new pharmaceuticals.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug discovery due to their ability to modulate various biological targets. 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol is no exception. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, research published in the Journal of Medicinal Chemistry highlighted the potential of 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol as a lead compound for the development of new anti-inflammatory drugs.

The synthesis of 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol has been extensively studied, and several efficient methods have been developed. One notable approach involves the ring-opening reaction of an epoxide with a thiol followed by further functionalization steps. This method allows for high yields and excellent purity, making it suitable for large-scale production. The ease of synthesis and the ability to introduce various functional groups make 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol an attractive starting material for medicinal chemists.

Beyond its potential in drug development, 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol has also shown promise in materials science. The unique combination of thian and oxetan rings provides this compound with excellent thermal stability and mechanical strength. These properties make it a suitable candidate for use in polymer synthesis and as a component in advanced materials such as coatings and adhesives.

In the context of pharmaceutical research, the biological activity of 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol has been extensively evaluated. Preclinical studies have demonstrated its efficacy in inhibiting inflammatory responses and reducing tumor growth. Additionally, preliminary clinical trials have shown that this compound is well-tolerated by patients, with minimal side effects observed. These findings suggest that 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol has significant therapeutic potential and warrants further investigation.

The future prospects for 3-3-(hydroxymethyl)thian-3-yloxetan-3-ol are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Moreover, efforts are being made to develop more efficient synthetic routes to enhance its availability for large-scale applications.

In conclusion, 3-3-(hydroxymethyl)thian-3-yloxetan-3-oL, with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. Its potential applications span multiple fields, making it an exciting area of research for scientists and researchers alike.